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Compound of Interest

Compound Name: 2-(2-(Allyloxy)ethoxy)ethanol

Cat. No.: B084680

For Immediate Release

Langen, Germany — December 30, 2025 — This technical guide provides a comprehensive
overview of the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals for 2-(2-(Allyloxy)ethoxy)ethanol (CAS: 15075-50-0). This document is intended
for researchers, scientists, and professionals in drug development and chemical safety.

GHS Hazard Classification

Based on available data, 2-(2-(Allyloxy)ethoxy)ethanol is classified under the GHS
framework. The primary hazard identified is serious eye irritation.

Summary of Classification

The aggregated GHS information from notifications to the ECHA C&L Inventory provides a
harmonized classification for 2-(2-(Allyloxy)ethoxy)ethanol.[1][2]

Table 1: GHS Classification of 2-(2-(Allyloxy)ethoxy)ethanol

Hazard Class Hazard Category Hazard Statement
Serious eye damage/eye H319: Causes serious eye
o Category 2A o

irritation irritation
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Source: ECHA C&L Inventory[1][2]

GHS Label Elements

The following label elements are associated with the GHS classification of this substance:
e Pictogram:
waalt text
» Signal Word: Warning
e Hazard Statement: H319 - Causes serious eye irritation.[1][2]

e Precautionary Statements:

[¢]

P264: Wash skin thoroughly after handling.

o

P280: Wear eye protection/face protection.

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o

P337+P313: If eye irritation persists: Get medical advice/attention.

Toxicological Data Summary

Detailed experimental data for 2-(2-(Allyloxy)ethoxy)ethanol is not readily available in the
public domain. The GHS classification is based on notifications from companies to the ECHA
C&L Inventory. For related glycol ethers, a range of toxicological effects have been observed,
but direct read-across for specific endpoints requires careful consideration of chemical
structure and reactivity.

Eye Irritation

The classification of 2-(2-(Allyloxy)ethoxy)ethanol as a serious eye irritant (Category 2A)
indicates that it can cause significant, but reversible, eye irritation upon contact.[1][2] This
classification is typically based on results from in vivo studies, such as the Draize rabbit eye
test (OECD TG 405), or validated in vitro alternatives. While specific study results for this
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chemical were not located, the classification implies that exposure would likely lead to redness,
swelling, and other signs of irritation that persist for more than 24 hours.

Skin Irritation

No harmonized GHS classification for skin irritation is available for 2-(2-
(Allyloxy)ethoxy)ethanol. A study conducted according to OECD Guideline 404 on a similar
substance reported no dermal reaction in rabbits, leading to a classification of 'non-irritant'.[1]
However, without specific data for 2-(2-(Allyloxy)ethoxy)ethanol, a definitive conclusion on its
skin irritation potential cannot be made.

Acute Toxicity

Quantitative data on the acute oral, dermal, or inhalation toxicity of 2-(2-
(Allyloxy)ethoxy)ethanol is limited. For some glycol ethers, acute exposure to high levels has
been associated with effects such as narcosis, pulmonary edema, and damage to the liver and
kidneys.[3] One acute oral toxicity study on a related compound reported a low order of toxicity
with a median lethal dose (LD50) greater than 5000 mg/kg in rats.[4]

Skin Sensitization

There is no available data to classify 2-(2-(Allyloxy)ethoxy)ethanol as a skin sensitizer.

Genotoxicity

No data on the genotoxic potential of 2-(2-(Allyloxy)ethoxy)ethanol was identified.

Carcinogenicity

There is no information available on the carcinogenic potential of 2-(2-
(Allyloxy)ethoxy)ethanol.[3]

Experimental Protocols

Detailed experimental protocols for the studies that form the basis of the GHS classification for
2-(2-(Allyloxy)ethoxy)ethanol are not publicly available. However, standardized OECD Test
Guidelines are typically followed for regulatory purposes.
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General Workflow for GHS Hazard Classification

The process of classifying a chemical under GHS involves a systematic evaluation of available
data against established criteria.
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Caption: General workflow for GHS hazard classification.
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Signaling Pathways

Currently, there is no publicly available information on the specific signaling pathways involved
in the toxicological effects of 2-(2-(Allyloxy)ethoxy)ethanol. For many irritants, the underlying
mechanism involves the activation of inflammatory pathways in the affected tissues.

Conclusion

The primary GHS hazard classification for 2-(2-(Allyloxy)ethoxy)ethanol is Serious Eye
Irritation Category 2A (H319).[1][2] This classification is based on notifications to the ECHA
C&L Inventory. A significant lack of publicly available, detailed experimental data for this
specific substance prevents a more in-depth analysis of other potential hazards. Professionals
handling this chemical should adhere to the safety precautions outlined in the safety data
sheet, with a particular focus on preventing eye contact. Further testing would be required to
fully characterize the toxicological profile of 2-(2-(Allyloxy)ethoxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084680?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

